Cas no 133645-08-6 (9-(2-deoxy-5-O-phosphonopentofuranosyl)-2-{[(1R,2R,3S,4R)-2,3,4-trihydroxy-7,12-dimethyl-1,2,3,4-tetrahydrotetraphen-1-yl]amino}-3,9-dihydro-6H-purin-6-one)

• Product name: 9-(2-deoxy-5-O-phosphonopentofuranosyl)-2-{[(1R,2R,3S,4R)-2,3,4-trihydroxy-7,12-dimethyl-1,2,3,4-tetrahydrotetraphen-1-yl]amino}-3,9-dihydro-6H-purin-6-one
• CAS No: 133645-08-6
• MF: C₃₀H₃₂N₅O₁₀P
• MW: 653.576348304749
• CID: 1238731
• PubChem ID: 135743903

9-(2-deoxy-5-O-phosphonopentofuranosyl)-2-{[(1R,2R,3S,4R)-2,3,4-trihydroxy-7,12-dimethyl-1,2,3,4-tetrahydrotetraphen-1-yl]amino}-3,9-dihydro-6H-purin-6-one Chemical and Physical Properties

Names and Identifiers

• 9-(2-deoxy-5-O-phosphonopentofuranosyl)-2-{[(1R,2R,3S,4R)-2,3,4-trihydroxy-7,12-dimethyl-1,2,3,4-tetrahydrotetraphen-1-yl]amino}-3,9-dihydro-6H-purin-6-one
• 5'-Guanylic acid, 2'-deoxy-N-(1,2,3,4-tetrahydro-2,3,4-trihydroxy-7,12- dimethylbenz(a)anthracen-1-yl)-, (1R-(1alpha,2alpha,3alpha,4beta))-
• 5'-Guanylic acid, 2'-deoxy-N-(1,2,3,4-tetrahydro-2,3,4-trihydroxy-7,12-dimethylbenz(a)anthracen-1-yl)-, (1S-(1alpha,2alpha,3alpha,4beta))-
• 9-(2-Deoxy-5-O-phosphonopentofuranosyl)-2-[(2,3,4-trihydroxy-7,12-dimethyl-1,2,3,4-tetrahydrotetraphen-1-yl)imino]-3,9-dihydro-2H-purin-6-ol
• 133645-08-6
• 133551-48-1
• DTXSID80928233

• Inchi： InChI=1S/C30H32N5O10P/c1-12-14-5-3-4-6-15(14)13(2)21-16(12)7-8-17-22(21)23(26(38)27(39)25(17)37)32-30-33-28-24(29(40)34-30)31-11-35(28)20-9-18(36)19(45-20)10-44-46(41,42)43/h3-8,11,18-20,23,25-27,36-39H,9-10H2,1-2H3,(H2,41,42,43)(H2,32,33,34,40)/t18?,19?,20?,23-,25-,26-,27+/m1/s1
• InChI Key： QTLGKGTYSHMEFZ-YDQHLLHOSA-N
• SMILES： CC1=C2C=CC3=C(C2=C(C4=CC=CC=C14)C)C(C(C(C3O)O)O)NC5=NC6=C(C(=O)N5)N=CN6C7CC(C(O7)COP(=O)(O)O)O

Computed Properties

• Exact Mass: 653.18867923g/mol
• Monoisotopic Mass: 653.18867923g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 46
• Rotatable Bond Count: 6
• Complexity: 1240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 228Ų